Cas no 1369910-77-9 (4-Chloro-1-(cyclohexylmethyl)-2-methylbenzene)

• Product Name: 4-Chloro-1-(cyclohexylmethyl)-2-methylbenzene
• CAS No: 1369910-77-9
• MF: C₁₄H₁₉Cl
• MW: 222.753663301468
• CID: 5079712
• Update Time: 2025-07-25

4-Chloro-1-(cyclohexylmethyl)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-(cyclohexylmethyl)-2-methylbenzene

• Inchi： 1S/C14H19Cl/c1-11-9-14(15)8-7-13(11)10-12-5-3-2-4-6-12/h7-9,12H,2-6,10H2,1H3
• InChI Key： WCZBQVWLSBGZRK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)CC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 184
• XLogP3: 5.9
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-Chloro-1-(cyclohexylmethyl)-2-methylbenzene

Comprehensive Overview of 4-Chloro-1-(cyclohexylmethyl)-2-methylbenzene (CAS No. 1369910-77-9): Properties, Applications, and Industry Insights

4-Chloro-1-(cyclohexylmethyl)-2-methylbenzene (CAS No. 1369910-77-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This chlorinated aromatic derivative, featuring a cyclohexylmethyl substituent, exhibits properties that make it valuable for intermediate synthesis. The compound's molecular framework combines aromatic stability with aliphatic flexibility, enabling diverse chemical modifications—a characteristic highly sought after in drug discovery pipelines.

Recent studies highlight the growing demand for chloro-methylbenzene derivatives in developing targeted therapies, particularly in oncology and CNS drug development. The cyclohexylmethyl group in this compound enhances lipid solubility, potentially improving blood-brain barrier penetration—a hot topic in neurodegenerative disease research. Analytical data from HPLC and GC-MS studies confirm the compound's high purity (>98%), meeting stringent requirements for pharmaceutical intermediates.

From an industrial perspective, CAS 1369910-77-9 has emerged as a key building block in sustainable chemistry initiatives. Its synthetic pathway has been optimized to reduce hazardous byproducts, aligning with green chemistry principles that dominate current R&D discussions. Manufacturers are increasingly adopting continuous flow reactors for its production, addressing the pharmaceutical industry's push for process intensification—a trend frequently searched in academic and industrial databases.

The compound's crystallographic properties have drawn interest in materials science, particularly for designing organic semiconductors. Researchers are investigating its methylbenzene-chloro motif as a potential electron-accepting unit in photovoltaic applications. This aligns with the surge in renewable energy-related searches, as scientists explore novel organic materials for next-generation solar cells.

Regulatory compliance remains a critical consideration for 4-Chloro-1-(cyclohexylmethyl)-2-methylbenzene applications. While not classified as hazardous under current GHS standards, proper handling protocols are essential due to its halogenated nature. Safety data sheets emphasize the need for PPE during handling, reflecting workplace safety concerns that frequently appear in industry forums and regulatory queries.

Market analysts note increasing patent activity surrounding cyclohexylmethyl benzene derivatives, particularly in Asia-Pacific regions. The compound's versatility in creating chiral centers has made it valuable for asymmetric synthesis—a technique dominating recent medicinal chemistry publications. This correlates with rising search volumes for "chiral building blocks" and "steroselective synthesis" across scientific search engines.

Storage and stability studies reveal that CAS 1369910-77-9 maintains integrity under nitrogen atmosphere at -20°C for extended periods. Such data addresses common logistical questions from distribution networks about temperature-sensitive intermediates. The compound's compatibility with common organic solvents (THF, DCM, DMF) makes it practical for industrial-scale reactions—a practical consideration frequently queried by process chemists.

Emerging applications include its use in metal-organic framework (MOF) synthesis, where its rigid-yet-flexible structure serves as a functional linker. This connects to trending nanotechnology searches, particularly for gas storage and separation technologies. Research papers increasingly cite its potential in designing porous materials for carbon capture—an environmental technology gaining global attention.

Quality control protocols for 4-Chloro-1-(cyclohexylmethyl)-2-methylbenzene typically involve dual-column GC verification and NMR spectral matching. These methodologies respond to the pharmaceutical industry's heightened focus on impurity profiling—a subject generating numerous technical inquiries in analytical chemistry circles.

The compound's price volatility in recent years reflects supply chain dynamics in the chlorobenzene derivatives market. Industry reports correlate this with fluctuating demand from contract research organizations specializing in fragment-based drug discovery—a methodology experiencing exponential growth according to recent PubMed-indexed publications.

Future research directions may explore enzymatic modifications of 1369910-77-9, capitalizing on biotransformation trends in sustainable chemistry. Preliminary studies suggest its potential as a substrate for certain cytochrome P450 enzymes—an area generating buzz in biocatalysis conferences and enzyme engineering literature.

Environmental fate studies indicate that 4-Chloro-1-(cyclohexylmethyl)-2-methylbenzene undergoes moderate biodegradation under aerobic conditions. These findings address ecological concerns frequently raised in ESG-focused investor inquiries, particularly regarding persistent organic pollutants in pharmaceutical manufacturing.

From a synthetic chemistry perspective, the compound's benzylic position offers versatile functionalization opportunities. Recent publications demonstrate its utility in palladium-catalyzed cross-coupling reactions—a technique maintaining high search volumes in synthetic organic chemistry forums and educational platforms.

Thermal analysis data (DSC/TGA) shows the compound's stability up to 150°C, making it suitable for various industrial processes. This thermal profile answers frequent technical queries about high-temperature applications of aromatic intermediates in polymer and material science fields.

The global market for chloro-methyl substituted benzenes is projected to grow at 6.2% CAGR through 2030, driven by pharmaceutical outsourcing trends. This statistic responds to business intelligence searches common among chemical distributors and investment analysts tracking specialty chemicals.

In academic settings, CAS 1369910-77-9 serves as an advanced teaching tool for demonstrating electrophilic aromatic substitution and conformational analysis. Its structure perfectly illustrates the interplay between steric effects and electronic distribution—fundamental concepts generating consistent educational search traffic.